2-fluoroethane-1-thiol
Overview
Description
2-fluoroethane-1-thiol is a useful research compound. Its molecular formula is C2H5FS and its molecular weight is 80.1. The purity is usually 91.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-fluoroethane-1-thiol can be achieved through a substitution reaction of 2-chloroethane-1-thiol with potassium fluoride in the presence of a polar aprotic solvent.", "Starting Materials": [ "2-chloroethane-1-thiol", "Potassium fluoride", "Polar aprotic solvent (e.g. dimethyl sulfoxide)" ], "Reaction": [ "Add 2-chloroethane-1-thiol and potassium fluoride to a reaction flask", "Add a polar aprotic solvent to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable organic solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Purify the crude product by distillation or column chromatography" ] } | |
CAS No. |
762-53-8 |
Molecular Formula |
C2H5FS |
Molecular Weight |
80.1 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
